Disodium;5-[bis[3-methyl-4-(2-sulfoethylamino)phenyl]methyl]-3-methyl-2-oxidobenzoate
Disodium;5-[bis[3-methyl-4-(2-sulfoethylamino)phenyl]methyl]-3-methyl-2-oxidobenzoate
Brand Name:
Vulcanchem
CAS No.:
10142-81-1
VCID:
VC0162822
InChI:
InChI=1S/C27H32N2O9S2.2Na/c1-16-12-19(4-6-23(16)28-8-10-39(33,34)35)25(21-14-18(3)26(30)22(15-21)27(31)32)20-5-7-24(17(2)13-20)29-9-11-40(36,37)38;;/h4-7,12-15,25,28-30H,8-11H2,1-3H3,(H,31,32)(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2
SMILES:
CC1=C(C=CC(=C1)C(C2=CC(=C(C=C2)NCCS(=O)(=O)O)C)C3=CC(=C(C(=C3)C(=O)[O-])[O-])C)NCCS(=O)(=O)O.[Na+].[Na+]
Molecular Formula:
C27H30N2Na2O9S2
Molecular Weight:
636.642
Disodium;5-[bis[3-methyl-4-(2-sulfoethylamino)phenyl]methyl]-3-methyl-2-oxidobenzoate
CAS No.: 10142-81-1
Cat. No.: VC0162822
Molecular Formula: C27H30N2Na2O9S2
Molecular Weight: 636.642
* For research use only. Not for human or veterinary use.
![Disodium;5-[bis[3-methyl-4-(2-sulfoethylamino)phenyl]methyl]-3-methyl-2-oxidobenzoate - 10142-81-1](/images/no_structure.jpg)
Specification
| CAS No. | 10142-81-1 |
|---|---|
| Molecular Formula | C27H30N2Na2O9S2 |
| Molecular Weight | 636.642 |
| IUPAC Name | disodium;5-[bis[3-methyl-4-(2-sulfoethylamino)phenyl]methyl]-3-methyl-2-oxidobenzoate |
| Standard InChI | InChI=1S/C27H32N2O9S2.2Na/c1-16-12-19(4-6-23(16)28-8-10-39(33,34)35)25(21-14-18(3)26(30)22(15-21)27(31)32)20-5-7-24(17(2)13-20)29-9-11-40(36,37)38;;/h4-7,12-15,25,28-30H,8-11H2,1-3H3,(H,31,32)(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2 |
| Standard InChI Key | OLWJHXLKARLQEH-UHFFFAOYSA-L |
| SMILES | CC1=C(C=CC(=C1)C(C2=CC(=C(C=C2)NCCS(=O)(=O)O)C)C3=CC(=C(C(=C3)C(=O)[O-])[O-])C)NCCS(=O)(=O)O.[Na+].[Na+] |
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